Cas no 115-06-0 (9-Octadecenoic acid(9Z)-, ion(1-))

• Product Name: 9-Octadecenoic acid(9Z)-, ion(1-)
• CAS No: 115-06-0
• MF: C₁₈H₃₃O₂
• MW: 281.453426122665
• CID: 180126
• PubChem ID: 5460221
• Update Time: 2025-04-19

9-Octadecenoic acid(9Z)-, ion(1-) Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, ion(1-)
• (Z)-octadec-9-enoate
• (9Z)-9-Octadecenoate
• 9-octadecenoic acid, ion(1-), (9Z)-
• cis-Octadec-9-enoate
• cis-Oleate
• Oleinate
• Z-9-Octadecenoate
• BDBM50448437
• (Z)-9-octadecenoic acid, ion(1-)
• oleic acid anion
• 9-Octadecenoic acid (Z)-, ion(1-)
• 115-06-0
• octadecenoate (n-C18:1)
• (Z)-9-Octadecenoate
• ZQPPMHVWECSIRJ-KTKRTIGZSA-M
• oleate
• (9Z)-octadec-9-enoate
• cis-9-octadecenoate
• Q27104153
• CHEBI:30823
• CHEMBL3122151
• DTXSID701027701
• AKOS022060681
• Oleat
• (9Z)-Octadecenoate

• MDL： MFCD00405713
• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/p-1/b10-9-
• InChI Key： ZQPPMHVWECSIRJ-KTKRTIGZSA-M
• SMILES： [O-]C(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 281.24819
• Monoisotopic Mass: 281.248055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1
• XLogP3: 7.9

Experimental Properties

• Boiling Point: 360°Cat760mmHg
• Flash Point: 270.1°C
• PSA: 40.13